Cas no 1072946-64-5 (5-Cyano-2-(trifluoromethoxy)phenylboronic Acid)

• Product Name: 5-Cyano-2-(trifluoromethoxy)phenylboronic Acid
• CAS No: 1072946-64-5
• MF: C₈H₅BF₃NO₃
• MW: 230.936412572861
• MDL: MFCD11053857
• CID: 829008
• PubChem ID: 46738976
• Update Time: 2025-04-19

5-Cyano-2-(trifluoromethoxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (5-Cyano-2-(trifluoromethoxy)phenyl)boronic acid
• 5-Cyano-2-(trifluoromethoxy)phenylboronic acid
• [5-cyano-2-(trifluoromethoxy)phenyl]boronic acid
• 1072946-64-5
• CS-0084335
• MFCD11053857
• (5-Cyano-2-(trifluoromethoxy)phenyl)boronicacid
• BS-25183
• SZPKBNMEIASWNB-UHFFFAOYSA-N
• 5-Cyano-2-(trifluoromethoxy)phenylboronic acid pound contains varying amounts of Anhydride pound(c)
• D74496
• DTXSID50674619
• AKOS015893137
• 5-Cyano-2-(trifluoromethoxy)phenylboronic Acid

• MDL： MFCD11053857
• Inchi： 1S/C8H5BF3NO3/c10-8(11,12)16-7-2-1-5(4-13)3-6(7)9(14)15/h1-3,14-15H
• InChI Key： SZPKBNMEIASWNB-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C#N)=CC=1B(O)O)(F)F

Computed Properties

• Exact Mass: 231.03100
• Monoisotopic Mass: 231.0314577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.083 g/l) (25 º C),
• PSA: 73.48000
• LogP: 0.13668